Cas no 107036-57-7 (Cytidine,5-bromo-2',3'-dideoxy- (9CI))

Cytidine,5-bromo-2',3'-dideoxy- (9CI) structure
107036-57-7 structure
Product Name:Cytidine,5-bromo-2',3'-dideoxy- (9CI)
CAS No:107036-57-7
MF:C9H12BrN3O3
MW:290.113881111145
CID:229184
PubChem ID:451852
Update Time:2025-04-19

Cytidine,5-bromo-2',3'-dideoxy- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Cytidine,5-bromo-2',3'-dideoxy- (9CI)
    • 4-amino-5-bromo-1-[(2R,5S)-5-(hydroxymethyl)oxolan-2-yl]pyrimidin-2-one
    • 5-Bromo-2',3'-dideoxycytidine
    • 16819P
    • 2',3'-dideoxy-5-bromocytidine
    • 5-Br-ddC
    • AC1L9PWB
    • AG-D-21881
    • CHEMBL230650
    • CTK4A4932
    • 107036-57-7
    • SCHEMBL10379562
    • 4-amino-5-bromo-1-[(2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl]pyrimidin-2-one
    • DTXSID20147885
    • Inchi: 1S/C9H12BrN3O3/c10-6-3-13(9(15)12-8(6)11)7-2-1-5(4-14)16-7/h3,5,7,14H,1-2,4H2,(H2,11,12,15)/t5-,7+/m0/s1
    • InChI Key: KCVDVEDJMJMYNW-CAHLUQPWSA-N
    • SMILES: BrC1C(N)=NC(N(C=1)[C@H]1CC[C@@H](CO)O1)=O

Computed Properties

  • Exact Mass: 289.00626
  • Monoisotopic Mass: 289.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: _0.5
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • Density: 1.98
  • Boiling Point: 434.7°Cat760mmHg
  • Flash Point: 216.7°C
  • Refractive Index: 1.73
  • PSA: 88.15
  • LogP: 0.60030
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